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For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and fine chemical synthesis, fluorinated anilines are

indispensable building blocks. The introduction of fluorine into an aromatic system profoundly

alters its electronic properties, offering a powerful tool to modulate reactivity, metabolic stability,

and binding affinity. This guide provides an in-depth comparative analysis of the reactivity of

positional isomers of fluorinated N-methylaniline, focusing on the interplay between fluorine's

electronic effects and the directing influence of the N-methylamino group. We will delve into the

theoretical underpinnings of their reactivity and provide supporting experimental data and

protocols to guide your synthetic strategies.

The Electronic Influence of Fluorine: A Double-
Edged Sword
The reactivity of fluorinated N-methylaniline derivatives is primarily governed by the unique

electronic properties of the fluorine atom. Fluorine exerts two opposing effects on the aromatic

ring:
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A strong electron-withdrawing inductive effect (-I): As the most electronegative element,

fluorine strongly pulls electron density away from the aromatic ring through the sigma bond.

This effect deactivates the ring towards electrophilic attack.

A weak electron-donating resonance effect (+M): The lone pairs on the fluorine atom can be

donated to the aromatic pi-system. However, due to poor orbital overlap between the 2p

orbital of fluorine and the p-orbitals of the carbon atoms in the benzene ring, this effect is

significantly weaker than its inductive effect[1].

The net result is a general decrease in electron density of the aromatic ring compared to N-

methylaniline, which has significant implications for various reaction types.

Basicity and Nucleophilicity: The Impact of Fluorine
Position
The electron-withdrawing nature of fluorine decreases the electron density on the nitrogen

atom of the N-methylamino group, thereby reducing its basicity and nucleophilicity compared to

the non-fluorinated parent compound[1][2]. This effect is modulated by the position of the

fluorine atom relative to the amino group. A lower pKa value of the conjugate acid indicates a

weaker base.

Compound
pKa of Conjugate Acid
(Experimental/Predicted)

Data Source

N-Methylaniline 4.85 (experimental)

2-Fluoro-N-methylaniline ~3.65 (Predicted) [1]

3-Fluoroaniline
3.5 (experimental for parent

aniline)
[3]

4-Fluoro-N-methylaniline ~4.80 (Predicted) [4]

4-Fluoroaniline
4.65 (experimental for parent

aniline)
[5]

Note: Experimental pKa values for all N-methylated isomers are not readily available. The

values for the parent anilines and predicted values for the N-methylated derivatives are
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provided to illustrate the trend.

The data suggests that the ortho- and meta-isomers are significantly less basic than the para-

isomer and the parent N-methylaniline. This is because the strong -I effect of fluorine is most

pronounced at the ortho and meta positions, directly impacting the electron density on the

nitrogen. In the para-position, the weak +M effect can partially counteract the -I effect.

I. Electrophilic Aromatic Substitution (EAS)
The N-methylamino group is a potent activating and ortho, para-directing group in electrophilic

aromatic substitution (EAS) due to its strong +M effect. However, the deactivating -I effect of

the fluorine atom makes fluorinated N-methylanilines less reactive than N-methylaniline itself.

The regioselectivity of EAS is a result of the interplay between the directing effects of these two

substituents.

To mitigate side reactions such as oxidation and the formation of meta-isomers due to

protonation of the amino group in strongly acidic media, it is often advantageous to protect the

amino group as an acetamide before carrying out the substitution[6].

A. Nitration
Nitration introduces a nitro group onto the aromatic ring, a versatile functional group for further

transformations.

Expected Reactivity and Regioselectivity:

Reactivity Order: 4-fluoro-N-methylaniline > 2-fluoro-N-methylaniline ≈ 3-fluoro-N-

methylaniline

4-Fluoro-N-methylaniline: The N-methylamino group directs ortho to itself. Since the para

position is blocked by fluorine, substitution is expected primarily at the 2-position.

2-Fluoro-N-methylaniline: The N-methylamino group directs to the 4- and 6-positions. The 4-

position is generally favored due to reduced steric hindrance from the fluorine atom.

3-Fluoro-N-methylaniline: The N-methylamino group directs to the 2-, 4-, and 6-positions. A

mixture of products is likely, with substitution at the 4- and 6-positions being sterically
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favored.

Supporting Experimental Data:

While a direct comparative study on the nitration of all three fluoro-N-methylaniline isomers is

not readily available, studies on related compounds provide valuable insights. For instance, the

nitration of N-acetyl-4-methylaniline (4-methylacetanilide) results in 97% ortho-substitution,

demonstrating the strong directing effect of the acetamido group[2]. In contrast, for N-(2-

methylphenyl)-succinimide, where the +R effect of the nitrogen is diminished, the product

distribution is controlled more by the alkyl group[2]. This highlights the importance of the

nitrogen's electron-donating ability in directing the substitution.

Experimental Protocol: Regioselective Nitration via Acetamide Protection

This four-step workflow is a robust method for achieving regioselective nitration while

minimizing side reactions[6].

Fluoro-N-methylaniline N-acetyl-fluoro-N-methylaniline

 Step 1: Protection
(Acetic Anhydride) Nitrated N-acetyl-fluoro-N-methylaniline

 Step 2: Nitration
(HNO₃/H₂SO₄, 0-10°C) Crude Nitrated Fluoro-N-methylaniline

 Step 3: Deprotection
(Acid Hydrolysis) Pure Nitrated Fluoro-N-methylaniline

 Step 4: Purification
(Recrystallization)

Click to download full resolution via product page

Caption: A typical four-step workflow for the regioselective nitration of fluoro-N-methylaniline

derivatives.

Protection: Dissolve the fluoro-N-methylaniline isomer in glacial acetic acid and slowly add

acetic anhydride. Reflux the mixture to form the corresponding acetamide.

Nitration: Carefully add the dried N-acetyl-fluoro-N-methylaniline to concentrated sulfuric acid

at a low temperature (below 20°C). Slowly add a pre-cooled mixture of concentrated nitric

acid and sulfuric acid, maintaining the reaction temperature between 0-10°C.

Deprotection: After the reaction is complete, pour the mixture onto ice and basify to

precipitate the nitrated acetamide. Hydrolyze the acetamide by refluxing with aqueous

hydrochloric acid.
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Purification: Neutralize the solution and isolate the crude nitrated fluoro-N-methylaniline.

Purify by recrystallization or column chromatography.

B. Halogenation (Bromination)
Halogenation introduces a halogen atom, providing a handle for further cross-coupling

reactions.

Expected Reactivity and Regioselectivity:

The directing effects are similar to nitration, with the N-methylamino group being the primary

director.

4-Fluoro-N-methylaniline: Bromination is expected to occur at the 2-position.

2-Fluoro-N-methylaniline: Bromination will likely yield the 4-bromo product as the major

isomer.

3-Fluoro-N-methylaniline: A mixture of 4-bromo and 6-bromo isomers is anticipated.

Supporting Experimental Data:

A study on the bromination of 3-fluoro-2-methylaniline with N-Bromosuccinimide (NBS) in DMF

resulted in the formation of 4-bromo-3-fluoro-2-methylaniline, demonstrating substitution para

to the amino group[7]. This supports the predicted regioselectivity based on the directing effect

of the amino group.

Experimental Protocol: Bromination with N-Bromosuccinimide (NBS)

This protocol provides a general method for the regioselective bromination of an activated

aromatic ring.

Setup: Dissolve the fluoro-N-methylaniline isomer in a suitable solvent such as acetonitrile or

dichloromethane in a round-bottom flask.

Reagent Addition: Cool the solution to 0°C in an ice bath. Add N-bromosuccinimide (NBS)

portion-wise, monitoring the reaction progress by TLC.
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Reaction: Stir the mixture at 0°C or allow it to warm to room temperature until the starting

material is consumed.

Workup: Quench the reaction with water and extract the product with an organic solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel[8].

C. Friedel-Crafts Acylation
Friedel-Crafts acylation is a key method for the synthesis of aryl ketones. However, the reaction

is generally not successful with anilines because the lone pair on the nitrogen coordinates with

the Lewis acid catalyst, deactivating the ring. Therefore, protection of the amino group, typically

as an acetamide, is essential.

Expected Reactivity:

Due to the strong deactivating effect of both the fluorine atom and the acyl group that is being

added, Friedel-Crafts acylation of fluorinated N-methylanilines (even when protected) will be

more challenging than for less deactivated substrates. The reactivity order is expected to follow

the same trend as in other EAS reactions.

Experimental Protocol: Friedel-Crafts Acylation of Protected Fluoro-N-methylaniline

This is a general procedure that can be adapted for the acylation of the N-acetylated

derivatives[6][9].

N-acetyl-fluoro-N-methylaniline
+ Acetyl Chloride Acylium Ion FormationAlCl₃ Wheland IntermediateElectrophilic Attack Acylated ProductDeprotonation

Click to download full resolution via product page

Caption: General workflow for the Friedel-Crafts acylation of a protected fluoro-N-methylaniline.

Setup: In a flame-dried, three-necked flask under an inert atmosphere, suspend anhydrous

aluminum chloride in a dry, non-polar solvent like dichloromethane.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.mdpi.com/1420-3049/19/3/3401
https://pdf.benchchem.com/181/Technical_Support_Center_Side_Reactions_in_the_Nitration_of_Fluoroaniline_Derivatives.pdf
https://grokipedia.com/page/fluoroaniline
https://www.benchchem.com/product/b6591911/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-reactivity-of-fluorinated-n-methylaniline-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6591911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acylium Ion Formation: Cool the suspension to 0°C and slowly add the acyl chloride (e.g.,

acetyl chloride).

Electrophilic Attack: Add a solution of the N-acetyl-fluoro-N-methylaniline derivative in the

same solvent dropwise to the reaction mixture, maintaining the low temperature.

Reaction Completion: Allow the reaction to stir at room temperature until completion, as

monitored by TLC.

Workup: Carefully pour the reaction mixture into a beaker containing ice and concentrated

hydrochloric acid. Separate the organic layer, extract the aqueous layer, and combine the

organic fractions.

Purification: Wash the combined organic layers with saturated sodium bicarbonate solution

and brine, then dry over anhydrous magnesium sulfate. After removing the solvent, the

product can be purified by distillation or chromatography.

II. Nucleophilic Aromatic Substitution (SNAr)
In SNAr reactions, fluorinated N-methylanilines can act as either the substrate or the

nucleophile.

A. Fluorinated N-Methylaniline as the Substrate
For a fluorinated N-methylaniline to undergo SNAr, the ring must be activated by strongly

electron-withdrawing groups (e.g., -NO₂) positioned ortho or para to the fluorine atom (the

leaving group). The N-methylamino group is electron-donating and thus deactivates the ring for

nucleophilic attack. Therefore, SNAr on a fluorinated N-methylaniline is generally unfavorable

unless other strongly activating groups are present.

However, in difluoro- or polyfluoro-N-methylanilines, one fluorine atom can be displaced by a

strong nucleophile. For example, in the synthesis of substituted halobenzenes, thiolate anions

have been shown to selectively replace fluorine atoms even in the presence of other halogens

like bromine or iodine[5].

B. Fluorinated N-Methylaniline as the Nucleophile
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The nucleophilicity of fluorinated N-methylanilines is reduced compared to N-methylaniline due

to the electron-withdrawing effect of fluorine.

Expected Reactivity Order:

4-fluoro-N-methylaniline > 3-fluoro-N-methylaniline ≈ 2-fluoro-N-methylaniline

This trend mirrors their basicity. Kinetic studies have shown that aniline is a more reactive

nucleophile than N-methylaniline in SNAr reactions, which is attributed to the steric hindrance

of the methyl group and its effect on the proton transfer mechanism in base-catalyzed

reactions[10]. The addition of an electron-withdrawing fluorine atom further decreases this

reactivity.

Comparative Experimental Data:

A comparative analysis of 2-fluoro-4-nitroaniline and 4-fluoro-2-nitroaniline in SNAr reactions

predicts that the latter will be more reactive. This is because the nitro group ortho to the fluorine

leaving group in 4-fluoro-2-nitroaniline provides stronger activation through resonance

stabilization of the Meisenheimer intermediate compared to the para-nitro group in the other

isomer[11]. While this study does not directly involve N-methylanilines, the principles of

activation and relative reactivity are transferable.

Experimental Protocol: Comparative Kinetic Study of Nucleophilicity

To empirically determine the relative nucleophilicity of the fluoro-N-methylaniline isomers, a

comparative kinetic study can be performed using a standard substrate like 1-fluoro-2,4-

dinitrobenzene. The rate of the reaction can be monitored by techniques such as UV-Vis

spectrophotometry or HPLC.

Solution Preparation: Prepare stock solutions of the fluoro-N-methylaniline isomers and 1-

fluoro-2,4-dinitrobenzene in a suitable aprotic solvent (e.g., DMSO or acetonitrile).

Reaction Initiation: In a temperature-controlled cuvette or reaction vessel, mix the solutions

of the nucleophile and the substrate.

Data Acquisition: Monitor the disappearance of the starting material or the appearance of the

product over time.
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Data Analysis: Determine the second-order rate constant for each isomer. A comparison of

these rate constants will provide a quantitative measure of their relative nucleophilicity[2].

Conclusion
The reactivity of fluorinated N-methylaniline derivatives is a nuanced interplay of the strong,

deactivating inductive effect of fluorine and the potent, activating, and directing effect of the N-

methylamino group.

Basicity and Nucleophilicity: Fluorination decreases the basicity and nucleophilicity, with the

effect being most pronounced for the ortho and meta isomers.

Electrophilic Aromatic Substitution: The aromatic ring is deactivated towards EAS, but the N-

methylamino group remains a strong ortho, para-director. Protection of the amino group is

often necessary to achieve high yields and regioselectivity. The reactivity order is generally

4-fluoro > 2-fluoro ≈ 3-fluoro.

Nucleophilic Aromatic Substitution: As substrates, fluorinated N-methylanilines are generally

unreactive unless further activated by strong electron-withdrawing groups. As nucleophiles,

their reactivity is diminished compared to N-methylaniline, following the same trend as their

basicity.

This guide provides a framework for understanding and predicting the reactivity of these

valuable synthetic building blocks. The provided protocols offer a starting point for experimental

design, but optimization for specific substrates and reactions is always recommended.

References
ChemBK. (2024, April 10). N-Methyl-2-fluoroaniline. [Link]

Department of Chemistry, University of Massachusetts.

R Discovery. (2004, January 29). Relative reactivity and kinetic pattern of aniline and N-

methylaniline as nucleophiles in aromatic substitution (SNAr) reactions. [Link]

PubChem. 4-Fluoroaniline. [Link]

Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pdf.benchchem.com/1346/Reactivity_comparison_between_4_Fluoro_2_methoxy_N_methylaniline_and_its_non_fluorinated_analog.pdf
https://www.chembk.com/en/product/detail/1978-38-7
https://rdiscover.com/paper/read/relative-reactivity-and-kinetic-pattern-of-aniline-and-n-methylaniline-as-nucleophiles-in-aromatic-substitution-snar-reactions-10.1002%2Fkin.10179
https://pubchem.ncbi.nlm.nih.gov/compound/9731
https://www.organic-chemistry.org/namedreactions/friedel-crafts-acylation.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6591911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem. (2025).
BenchChem. (2025).

MDPI. (2014, March 20). Regioselective Electrophilic Aromatic Bromination: Theoretical

Analysis and Experimental Verification. [Link]

Fenix. Regioselectivity of aniline and toluidine nitration with HNO3 and H2SO4 in acetic acid.

[Link]

PubChem. 2-Fluoroaniline. [Link]

ResearchGate. Electrophilic and Nucleophilic Aromatic Substitutions are Mechanistically
Similar with Opposite Polarity.

Beilstein Journal of Organic Chemistry. (2019). Recent advances in transition-metal-

catalyzed incorporation of fluorine-containing groups. [Link]

National Institutes of Health. (2020, September 28). Nucleophilic Aromatic Substitution of

Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. [Link]

PubChem. 3-Fluoroaniline. [Link]

SciSpace. Electrophilic aromatic substitution. [Link]

SlidePlayer. Nucleophilic Substitution Reactions. [Link]

PubChem. 4-Bromo-3-fluoro-N-methylaniline. [Link]

Angeel Oak Speciality Chemtech. ORTHOFLUOROANILINE. [Link]

ResearchGate. (2025, October 18). (PDF) Regioselective Terminal Bromination of

Fluorinated Oligophenylenes. [Link]

R Discovery. (2004, January 29). Relative reactivity and kinetic pattern of aniline and N-

methylaniline as nucleophiles in aromatic substitution (SNAr) reactions. [Link]

FooDB. (2010, April 8). Showing Compound N-Methylaniline (FDB003963). [Link]

NIST. p-Fluoroaniline. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.mdpi.com/1420-3049/19/3/3400
https://fenix.tecnico.ulisboa.pt/downloadFile/1126295043834336/Extended%20Abstract_Mariana%20Rebelo_76993.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/9584
https://www.beilstein-journals.org/bjoc/articles/15/218
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7758832/
https://pubchem.ncbi.nlm.nih.gov/compound/9742
https://typeset.io/papers/silyldefluorination-of-fluoroarenes-by-concerted-1v47x122qz
https://slideplayer.com/slide/13010427/
https://pubchem.ncbi.nlm.nih.gov/compound/50998706
https://www.angeeloak.com/products/orthofluoroaniline
https://www.researchgate.net/publication/233983353_Regioselective_Terminal_Bromination_of_Fluorinated_Oligophenylenes
https://rdiscover.com/paper/read/relative-reactivity-and-kinetic-pattern-of-aniline-and-n-methylaniline-as-nucleophiles-in-aromatic-substitution-snar-reactions-10.1002%2Fkin.10179
https://foodb.ca/compounds/FDB003963
https://webbook.nist.gov/cgi/cbook.cgi?ID=C371404&Mask=4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6591911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. 2-Fluoro-N-methylaniline. [Link]

MDPI. (2022, September 14). Friedel-Crafts-Type Acylation and Amidation Reactions in

Strong Brønsted Acid: Taming Superelectrophiles. [Link]

Journal of Heterocyclic Chemistry. AMINOMETHYL-4-(4-FLU0ROBENZYL)MORPHOLINE.

Scientific & Academic Publishing. (2025, February 26). Friedel-Crafts Acylation, Lab Guide,

Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. [Link]

Master Organic Chemistry. (2018, May 30). Intramolecular Friedel-Crafts Reactions. [Link]

Master Organic Chemistry. (2018, April 30). Nitration and Sulfonation Reactions In

Electrophilic Aromatic Substitution. [Link]

NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 6). The Expanding Role of 2-Fluoro-

N-methylaniline in Chemical Research and Development. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chembk.com [chembk.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. 3-Fluoroaniline CAS#: 372-19-0 [m.chemicalbook.com]

4. 4-FLUORO-N-METHYLANILINE CAS#: 459-59-6 [m.chemicalbook.com]

5. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. pdf.benchchem.com [pdf.benchchem.com]

7. 4-Fluoro-3-methylaniline｜lookchem [lookchem.com]

8. mdpi.com [mdpi.com]

9. grokipedia.com [grokipedia.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2759010
https://www.mdpi.com/1420-3049/27/18/5984
http://www.sapub.org/journal/paperinformation.aspx?doi=10.5923/j.jlce.20170501.01
https://www.masterorganicchemistry.com/2018/05/30/intramolecular-friedel-crafts-reactions/
https://www.masterorganicchemistry.com/2018/04/30/nitration-and-sulfonation-of-benzene/
https://www.inno-pharmchem.com/news/the-expanding-role-of-2-fluoro-n-methylaniline-in-chemical-research-and-development-2024-03-06.html
https://www.benchchem.com/product/b6591911?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chembk.com/en/chem/N-Methyl-2-fluoroaniline
https://pdf.benchchem.com/1346/Reactivity_comparison_between_4_Fluoro_2_methoxy_N_methylaniline_and_its_non_fluorinated_analog.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3207523_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4219330_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroaniline
https://pdf.benchchem.com/181/Technical_Support_Center_Side_Reactions_in_the_Nitration_of_Fluoroaniline_Derivatives.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL539083.htm
https://www.mdpi.com/1420-3049/19/3/3401
https://grokipedia.com/page/fluoroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6591911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. discovery.researcher.life [discovery.researcher.life]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to the Reactivity of Fluorinated N-
Methylaniline Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6591911/docs#a-comparative-guide-to-the-reactivity-
of-fluorinated-n-methylaniline-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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